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Compound of Interest

Compound Name: LY 345899

Cat. No.: B1675677 Get Quote

Introduction

LY345899 is a folate analog that acts as a dual inhibitor of methylenetetrahydrofolate

dehydrogenase 1 (MTHFD1) and methylenetetrahydrofolate dehydrogenase 2 (MTHFD2).[1]

These enzymes are critical components of the one-carbon (1C) metabolic pathway, which is

essential for the de novo synthesis of purines and thymidylate, precursors for DNA replication

and repair.[2][3] The MTHFD2 isoenzyme is highly expressed in cancer cells and during

embryonic development but is largely absent in normal adult tissues, making it an attractive

therapeutic target.[4][5] By inhibiting both the cytoplasmic (MTHFD1) and mitochondrial

(MTHFD2) arms of this pathway, LY345899 disrupts nucleotide synthesis, leading to S-phase

cell cycle arrest and apoptosis in rapidly proliferating cells. These application notes provide

detailed protocols for key assays to characterize the biochemical and cellular effects of

LY345899.

Mechanism of Action: Inhibition of One-Carbon
Metabolism
One-carbon metabolism comprises a series of cyclical reactions that occur in both the

cytoplasm and mitochondria, transferring one-carbon units for various biosynthetic processes.

In the mitochondria, serine is converted to glycine, donating a one-carbon unit to

tetrahydrofolate (THF) to form 5,10-methylenetetrahydrofolate (CH2-THF). MTHFD2 then

catalyzes the NAD+-dependent oxidation of CH2-THF to 10-formyl-THF. This formate precursor

can be exported to the cytoplasm to support purine synthesis. In the cytoplasm, the trifunctional
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enzyme MTHFD1 performs similar reactions. LY345899 competitively inhibits both MTHFD1

and MTHFD2, starving cancer cells of the necessary building blocks for proliferation.
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Preparation

Assay Execution
Data Analysis

Prepare serial dilutions
of LY345899

Add LY345899 and
reaction mix to
96-well plate

Prepare reaction mix:
- Buffer

- Substrate (CH2-THF)
- Cofactor (NAD+)

Prepare enzyme solution
(MTHFD1 or MTHFD2)

Initiate reaction by
adding enzyme

Pre-incubate Measure absorbance at
340 nm kinetically

Calculate reaction rates
Plot % inhibition vs.

[LY345899]
Determine IC50 value

using non-linear regression
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Culture and harvest cells

Treat cells/lysates with
LY345899 or DMSO

Aliquot samples

Heat aliquots to a range
of temperatures

Lyse cells (if intact cells used)
and centrifuge to pelletprecipitated proteins

Collect supernatant
(soluble protein fraction)

Analyze samples by
SDS-PAGE and Western Blot

for MTHFD2

Quantify band intensity

Plot % soluble protein vs.
Temperature to generate

melting curves
 

Seed cells in a
96-well plate

Allow cells to adhere
overnight

Treat cells with serial
dilutions of LY345899

Incubate for 72 hours

Add MTS reagent
to each well

Incubate for 1-4 hours

Measure absorbance
at 490 nm

Calculate % viability
relative to control

Plot % viability vs.
[LY345899] to

determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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